Cas no 113124-09-7 (5,6-Dimethylnicotinonitrile)
5,6-Dimethylnicotinonitrile structure
Product Name:5,6-Dimethylnicotinonitrile
CAS No:113124-09-7
MF:C8H8N2
MW:132.162521362305
MDL:MFCD11101052
CID:130064
PubChem ID:21599048
Update Time:2025-04-19
5,6-Dimethylnicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dimethyl-3-Pyridinecarbonitrile
- 3-Pyridinecarbonitrile,5,6-dimethyl-
- 5,6-dimethylpyridine-3-carbonitrile
- 5,6-Dimethylnicotinonitrile
- 5,6-Dimethyl-nicotinonitrile
- 5,6-Dimethyl-3-Pyridincarbonitrile
- 3-Pyridinecarbonitrile,5,6-dimethyl-(9CI)
- 5,6-Dimethyl-3-Pyridincarbonitrile(WX683521)
- WKGURDJVSXADDE-UHFFFAOYSA-
- 3057AJ
- 5,6-dimethyl-pyridine-3-carbonitrile
- 3-Pyridinecarbonitrile, 5,6-dimethyl-
- SY106230
- AM806474
- AK145641
- SCHEMBL846133
- EN300-134261
- SB30777
- InChI=1/C8H8N2/c1-6-3-8(4-9)5-10-7(6)2/h3,5H,1-2H3
- BCP32401
- DS-8304
- CS-0099108
- 113124-09-7
- MFCD11101052
- 5 pound not6-Dimethylnicotinonitrile
- DTXSID80616244
- AKOS006308416
- DB-263406
-
- MDL: MFCD11101052
- Inchi: 1S/C8H8N2/c1-6-3-8(4-9)5-10-7(6)2/h3,5H,1-2H3
- InChI Key: WKGURDJVSXADDE-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C=C(C)C=1C
Computed Properties
- Exact Mass: 132.069
- Monoisotopic Mass: 132.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
Experimental Properties
- Color/Form: No data available
- Density: 1.1±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 262.0±35.0°C at 760 mmHg
- Flash Point: 100.1±11.1 °C
5,6-Dimethylnicotinonitrile Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Sealed in dry,Room Temperature
5,6-Dimethylnicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178375-10g |
5,6-dimethylnicotinonitrile |
113124-09-7 | 97% | 10g |
$815 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SL428-50mg |
5,6-Dimethylnicotinonitrile |
113124-09-7 | 97% | 50mg |
160.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SL428-200mg |
5,6-Dimethylnicotinonitrile |
113124-09-7 | 97% | 200mg |
402.0CNY | 2021-08-04 | |
| Chemenu | CM178375-250mg |
5,6-dimethylnicotinonitrile |
113124-09-7 | 97% | 250mg |
$78 | 2022-06-14 | |
| Chemenu | CM178375-1g |
5,6-dimethylnicotinonitrile |
113124-09-7 | 97% | 1g |
$157 | 2022-06-14 | |
| Chemenu | CM178375-5g |
5,6-dimethylnicotinonitrile |
113124-09-7 | 97% | 5g |
$494 | 2022-06-14 | |
| Chemenu | CM178375-10g |
5,6-dimethylnicotinonitrile |
113124-09-7 | 97% | 10g |
$878 | 2022-06-14 | |
| Chemenu | CM178375-25g |
5,6-dimethylnicotinonitrile |
113124-09-7 | 97% | 25g |
$1654 | 2022-06-14 | |
| abcr | AB441827-250 mg |
5,6-Dimethylnicotinonitrile, 95%; . |
113124-09-7 | 95% | 250MG |
€172.40 | 2022-06-10 | |
| abcr | AB441827-1 g |
5,6-Dimethylnicotinonitrile, 95%; . |
113124-09-7 | 95% | 1g |
€309.70 | 2022-06-10 |
5,6-Dimethylnicotinonitrile Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
113124-09-7 (5,6-Dimethylnicotinonitrile) Related Products
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- 26187-29-1(2,5-Dimethyl-1H-pyrrole-3-carbonitrile)
- 1721-23-9(2-methylpyridine-3-carbonitrile)
- 17132-78-4(Pyridine-2,3-dicarbonitrile)
- 17638-20-9(2,3,5,6-Pyridinetetracarbonitrile)
- 157311-93-8(2,3-Pyridinedicarbonitrile, 4-methyl-)
- 872336-73-7(3,4,5-Pyridinetricarbonitrile, 2,6-dimethyl-)
- 6623-21-8(4,6-Dimethylnicotinonitrile)
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